Cas no 1805349-87-4 (Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
• CAS No: 1805349-87-4
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4861668
• Update Time: 2025-06-09

Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-2-16-9(15)7-6(10)4(8(11)12)3-5(14)13-7/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： QIOJLQILRBPJAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)NC(C=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805349-87-4): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805349-87-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its bromine, difluoromethyl, and hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is particularly noteworthy. The presence of the bromine atom at the 3-position and the difluoromethyl group at the 4-position imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydroxy group at the 6-position further adds to the compound's polarity and potential for hydrogen bonding, which can enhance its solubility and interactions with biological targets.

Recent studies have explored the potential of Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that it may have potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is in the field of oncology. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for developing new anticancer therapies.

In addition to its anti-inflammatory and anticancer properties, Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate has also been investigated for its neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate have also been studied to evaluate its suitability as a drug candidate. Initial results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further advance the development of Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the design of more effective derivatives with improved therapeutic profiles.

Clinical trials are an essential step in translating preclinical findings into clinical applications. While no clinical trials have yet been initiated for Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate, preclinical data are encouraging and warrant further investigation. The next steps will involve conducting Phase I trials to assess the safety and tolerability of the compound in humans.

In conclusion, Ethyl 3-bromo-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1805349-87-4) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, making it a valuable candidate for further research and development in pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.